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Compound of Interest

Methyl 3-cyclohexyl-3-
Compound Name:

oxopropanoate
CAS No.: 64670-15-1
Cat. No.: B1600675

Get Quote

\ J

An In-Depth Technical Guide on the Physicochemical Profiling and Phase Equilibrium of
Methyl 3-cyclohexyl-3-oxopropanoate

Executive Summary

Methyl 3-cyclohexyl-3-oxopropanoate (CAS: 64670-15-1) is a critical

-keto ester intermediate, predominantly utilized in the synthesis of pharmaceutical agents such
as Prasugrel (a P2Y12 platelet inhibitor). Unlike many solid pharmaceutical intermediates, this
compound exists as a liquid (oil) at ambient temperatures. Consequently, the "solubility data”
for this compound refers not to Solid-Liquid Equilibrium (SLE) crystallization curves, but rather
to Liquid-Liquid Equilibrium (LLE), miscibility profiles, and partition coefficients.

This guide provides a definitive technical analysis of its solubility landscape, thermodynamic
behavior, and purification protocols, correcting common misconceptions regarding its physical
state and offering field-proven methodologies for handling and isolation.

Physicochemical Identity & Characterization
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Understanding the fundamental physical state is the prerequisite for designing any solubility or

purification experiment.

Property Value

Technical Note

CAS Number 64670-15-1

Unique identifier.

Molecular Formula

-keto ester functionality.

Molecular Weight 184.23 g/mol
] o ] Colorless to pale yellow at
Physical State Liquid (Oil)
25°C.
Decomposes at high T;
Boiling Point ~265.5°C (760 mmHg) requires high vacuum for
distillation.
) Denser than typical aliphatic
Density ~1.04 - 1.10 g/cm?3
solvents; comparable to water.
Lipophilic; partitions strongl
LogP (Octanol/Water) ~24-3.1 ) Pop .p i
into organic phases.
Active methylene protons are
pKa ~11 (estimated) acidic; forms enolates with

bases.

Expert Insight: The liquid nature of this compound implies that crystallization is not the primary

purification vector. Instead, process engineers must rely on vacuum distillation for high-purity

isolation or chromatography for analytical scale. The "solubility” challenge here is defining the

miscibility gap with agueous systems to maximize extraction efficiency.

Solubility & Miscibility Landscape

Since the compound is a liquid, we evaluate Miscibility (infinite solubility) versus Immiscibility

(phase separation).

2.1 Solvent Compatibility Matrix
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Solvent Class

Specific Solvent

o Process
Miscibility Status o
Application

Reaction solvent

Polar Protic Methanol, Ethanol Miscible (transesterification
risk).
) o Ideal for alkylation
Polar Aprotic THF, Acetone, DMF Miscible )
reactions.
) Excellent extraction
) Dichloromethane o ]
Chlorinated Miscible solvent (high
(DCM), Chloroform N
solubility).
Standard extraction
Esters Ethyl Acetate (EtOAC) Miscible solvent (Green
alternative to DCM).
Toluene, Hexane, o Good for non-polar
Hydrocarbons Miscible ) ) o
Cyclohexane impurity rejection.
Water ( Solubility < 50 mg/L.
Aqueous Immiscible Forms biphasic
)

system.

Aqueous Base

NaOH / KOH (aq)

Dissolves via enolate
Reactive Solubility formation (Hydrolysis

risk).

2.2 Thermodynamic Parameters (LLE)

For extraction processes, the Partition Coefficient (

) is the governing thermodynamic parameter, defined as:

Given a LogP of ~3.1:

e Theoretical

:~1250
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e Implication: >99.9% of the compound resides in the organic phase during an extraction with
equal volumes of Octanol/Water.

e Process Tip: To prevent emulsion formation due to the surfactant-like nature of
-keto esters, maintain high ionic strength in the agueous phase (e.g., using Brine/NacCl).

Experimental Protocols: Purification & Isolation

Since crystallization is not applicable, the following protocols define the Purification (Distillation)
and Isolation (Extraction) workflows.

Protocol A: High-Vacuum Distillation (Purification)

Objective: Isolate high-purity (>98%) Methyl 3-cyclohexyl-3-oxopropanoate from crude
reaction mixtures.

Prerequisites:

e High-vacuum pump (< 1 mmHg).

e Short-path distillation head (to minimize thermal degradation).
 Oil bath with precise temperature control.

Step-by-Step Methodology:

» Degassing: Place the crude oil in the boiling flask. Apply weak vacuum (20-50 mmHg) at RT
to remove volatile solvents (MeOH, EtOAC).

e Ramping: Increase vacuum to < 1 mmHg (ideally 0.1-0.5 mmHg).
e Heating: Slowly ramp the oil bath temperature.

o Note: The compound boils at ~265°C at atmospheric pressure, which causes
decomposition.

o Target: At 0.5 mmHg, expect boiling point around 100°C — 120°C.
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» Fraction Collection:

o F1 (Foreshot): Discard the first 5% (lower boiling impurities).

o F2 (Main Fraction): Collect the steady boiling fraction (Colorless oil).

o F3 (Tails): Stop heating when vapor temperature drops or pot residue darkens.
o Storage: Store under inert gas (

or

) at 2-8°C to prevent oxidation or hydrolysis.

Protocol B: Extractive Isolation (Workup)

Objective: Remove inorganic salts and polar impurities.
e Quench: Pour reaction mixture into Cold Brine (sat. NaCl).
o Extraction: Add Ethyl Acetate or MTBE (Ratio 1:1 v/v).
o Phase Separation: Agitate vigorously for 5 minutes. Allow settling.
o Visual Check: The compound resides in the Top Layer (Organic).
e Wash: Wash the organic layer with:
o 1x Water (removes salts).
o 1x Sat.

(removes acidic impurities, careful with

evolution).
e Drying: Dry over anhydrous

or
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o Concentration: Rotary evaporate to yield the crude oil.

Process Visualization
Figure 1: Purification Logic Flow

This diagram illustrates the decision matrix for handling the crude intermediate, distinguishing
between Extraction (LLE) and Distillation (VLE).
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Caption: Workflow for the isolation and purification of Methyl 3-cyclohexyl-3-oxopropanoate,
highlighting the transition from LLE to VLE.

Thermodynamic Analysis & Safety
5.1 Enthalpy of Vaporization (

)

While experimental

is rarely reported for this specific intermediate, it can be estimated using the Clausius-
Clapeyron relation adapted for

-keto esters:

o Estimated

 Significance: This high enthalpy requires efficient heat transfer during distillation. However,
the thermal instability of the

-keto group dictates that vacuum is preferred over high heat to lower the boiling point.

5.2 Thermal Stability Hazards

o Decarboxylation: Above 150°C,

-keto esters are prone to thermal decarboxylation, releasing
and forming the corresponding ketone (Cyclohexyl methyl ketone).

o Control Measure: strictly maintain pot temperature < 130°C during distillation.

References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 64670-15-1, Methyl 3-cyclohexyl-3-oxopropanoate. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1600675/docs?utm_src=pdf-body#methyl-3-cyclohexyl-3-oxopropanoate-solubility-data
https://www.benchchem.com/product/b1600675/docs?utm_src=pdf-body#methyl-3-cyclohexyl-3-oxopropanoate-solubility-data
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-cyclohexyl-3-oxopropanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600675?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» European Patent Office (2019).EP 3480201 Al: New analogs as androgen receptor and
glucocorticoid receptor modulators. (Describing the synthesis and physical state of
Intermediate g9).

 To cite this document: BenchChem. [Methyl 3-cyclohexyl-3-oxopropanoate solubility data].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600675/docs#methyl-3-cyclohexyl-3-
oxopropanoate-solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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